1-(2,2-Diphenylpropanoyl)piperidine

• Molecular Formula: C20H23NO
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2,2-diphenyl-1-piperidin-1-ylpropan-1-one
• InChI: InChI=1S/C20H23NO/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19(22)21-15-9-4-10-16-21/h2-3,5-8,11-14H,4,9-10,15-16H2,1H3
• InChI Key: SWOZQTYHXMZJKY-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N3CCCCC3

Description

1-(2,2-Diphenylpropanoyl)piperidine is a synthetic piperidine derivative characterized by a propanoyl linker substituted with two phenyl groups at the second carbon (C2) and a piperidine ring attached to the carbonyl group. The compound’s structure combines the lipophilic diphenyl moiety with the nitrogen-containing heterocycle, which may influence its physicochemical properties and biological interactions. Piperidine-based compounds are frequently explored in medicinal chemistry for their receptor-binding capabilities, particularly as NMDA antagonists, enzyme inhibitors, or psychoactive agents .

Comparison with Similar Compounds

Table 1. Comparison of Diphenidine Derivatives

Compound	Linker Type	Substituent Positions	Key Functional Group	Reported Activity
1,2-DEP (Diphenidine)	Ethyl	C1 and C2	None	NMDA antagonist
2,2-DEP	Ethyl	C2 and C2	None	Less studied isomer
1-(2,2-Diphenylpropanoyl)piperidine	Propanoyl	C2 and C2	Ketone	Unknown (theoretical NMDA modulation)

Phencyclidine (PCP) and Analogs

PCP (1-(1-phenylcyclohexyl)piperidine) shares the piperidine core but features a cyclohexyl-phenyl group instead of diphenylpropanoyl.

• Structural Impact: The cyclohexyl group in PCP enhances lipophilicity and steric bulk, contributing to its potent dissociative effects. In contrast, the diphenylpropanoyl group may offer balanced hydrophobicity and electronic effects due to the ketone.
• Structural modifications in 1-(2,2-Diphenylpropanoyl)piperidine could reduce CNS penetration or alter receptor subtype selectivity .

Natural Piperidine Derivatives

Piperidine alkaloids from Piper nigrum (black pepper) and related species, such as 1-[1-oxo-3-phenyl-2E-propenyl]piperidine , demonstrate structural parallels:

• Functional Groups: Natural derivatives often include unsaturated (e.g., propenyl) or hydroxylated chains, which influence bioavailability and antioxidant activity. The diphenylpropanoyl group in the synthetic compound lacks these features but may exhibit enhanced metabolic stability .

Pharmacologically Active Piperidines

• AMPA Receptor Ligands: Compound 1-BCP (1-(1,3-benzodioxol-5-ylcarbonyl)piperidine) shows affinity for AMPA receptors, suggesting that the diphenylpropanoyl variant could be optimized for similar targets with altered substituents .
• α-Glucosidase Inhibitors: Derivatives like 1-(4-hydroxy-3-methoxybenzyl)piperidine demonstrate enzyme inhibition via hydrophilic interactions, a trait less likely in the highly lipophilic diphenylpropanoyl analog .

Physicochemical and Analytical Considerations

• Spectral Differentiation : Techniques like GC/IR and NMR can distinguish isomers by analyzing carbonyl vibrations (≈1700 cm⁻¹) or phenyl proton environments .
• Stability: The ketone group may render 1-(2,2-Diphenylpropanoyl)piperidine prone to nucleophilic attack or reduction, unlike diphenidine’s stable ethyl linker .

Preparation Methods

Reaction Conditions

A typical procedure employs Schotten-Baumann conditions:

• Base : Sodium carbonate (Na₂CO₃) or triethylamine

• Solvent : Water or dichloromethane

• Temperature : 25–40°C

Example Protocol :

• Dissolve piperidine (1.0 equiv) and Na₂CO₃ (1.2 equiv) in water.

• Add 2,2-diphenylpropanoyl chloride (1.1 equiv) dropwise.

• Stir for 3–5 hours, isolate via filtration, and purify by recrystallization.

Yield : 80–90% (theoretical), though steric hindrance from diphenyl groups may reduce efficiency.

Condensation and Coupling Approaches

Intermolecular coupling reactions enable the simultaneous formation of C–N and C–C bonds.

Reductive Amination

A hydrogen-borrowing [5 + 1] annulation strategy, inspired by Donohoe et al., involves:

• Condensing a ketone precursor with piperidine.

• Reducing the imine intermediate using iridium(III) catalysts.

Advantages :

• High stereoselectivity (>90% ee)

• Water-compatible conditions prevent racemization.

Limitations :

• Requires specialized catalysts (e.g., Ir, Rh).

Catalytic Hydrogenation Methods

Hydrogenation of unsaturated precursors offers a route to saturated piperidine derivatives.

Palladium/Rhodium-Catalyzed Reduction

Grygorenko et al. demonstrated that pyridine derivatives undergo partial hydrogenation to piperidines using Pd or Rh catalysts. For 1-(2,2-Diphenylpropanoyl)piperidine:

• Synthesize a tetrasubstituted pyridine intermediate.

• Hydrogenate using Pd/C or Rh/Al₂O₃ under H₂ (1–3 atm).

Key Parameters :

• Catalyst : Rhodium achieves higher selectivity for fluorinated substrates.

• Additives : Triethylamine minimizes side reactions.

Yield : 85–93%.

Borane-Mediated Reduction

A modified approach uses sodium tetrahydroborate (NaBH₄) to reduce enamine intermediates:

• Form a quaternary pyridinium salt.

• Reduce with NaBH₄ in methanol.

Advantages :

• Mild conditions (0–25°C)

• Minimal defluorination byproducts (<3%).

Solid-Phase Synthesis

Solid-phase methods, as noted by EvitaChem, enable iterative functionalization:

• Anchor piperidine to a resin (e.g., Wang resin).

• Acylate with 2,2-diphenylpropanoic acid using DCC/HOBt.

• Cleave the product with TFA/CH₂Cl₂.

Advantages :

• Simplified purification

• Scalability for combinatorial libraries.

Yield : 75–85%.

Comparative Analysis of Methods

Method	Yield	Purity	Scalability	Cost
Direct Acylation	80–90%	95–98%	High	Low
Reductive Amination	85–93%	90–95%	Moderate	High
Catalytic Hydrogenation	85–93%	97–99%	High	Moderate
Solid-Phase Synthesis	75–85%	85–90%	Low	High

Key Insights :

• Catalytic hydrogenation balances yield and purity.

• Solid-phase synthesis suits small-scale, high-variability applications.

Recent Advances and Innovations

Nickel-Catalyzed Alder-Ene Reactions

Feng et al. reported a nickel-catalyzed intramolecular Alder-ene reaction of 1,7-dienes to form piperidine derivatives with >90% enantiomeric excess. This method could adapt to synthesize diphenylpropanoyl-substituted analogs.

Photochemical Cycloaddition

Mykhailiuk et al. developed a [2 + 2] photocycloaddition to generate bicyclic piperidinones, which are reducible to piperidines . This approach avoids metal catalysts and operates under UV light.